Cas no 1025301-37-4 ((E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile)
1025301-37-4 structure
Product Name:(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile
CAS No:1025301-37-4
MF:C22H12ClF3N2O5S
MW:508.854293823242
MDL:MFCD00245587
CID:4677348
Update Time:2023-08-15
(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile
- (2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile
- (E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile
-
- MDL: MFCD00245587
- Inchi: 1S/C22H12ClF3N2O5S/c23-16-4-7-19(8-5-16)34(31,32)20(13-27)11-14-10-17(28(29)30)6-9-21(14)33-18-3-1-2-15(12-18)22(24,25)26/h1-12H/b20-11+
- InChI Key: XWZSVIPGBVFDRZ-RGVLZGJSSA-N
- SMILES: ClC1C=CC(=CC=1)S(/C(/C#N)=C/C1=CC(=CC=C1OC1=CC=CC(C(F)(F)F)=C1)[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 914
- Topological Polar Surface Area: 121
(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161864-1 g |
2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; . |
1025301-37-4 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB161864-5 g |
2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; . |
1025301-37-4 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB161864-10 g |
2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; . |
1025301-37-4 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-8822-1MG |
(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile |
1025301-37-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8822-5MG |
(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile |
1025301-37-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8822-10MG |
(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile |
1025301-37-4 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8822-20MG |
(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile |
1025301-37-4 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-8822-50MG |
(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile |
1025301-37-4 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8822-100MG |
(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile |
1025301-37-4 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB161864-1g |
2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; . |
1025301-37-4 | 1g |
€211.30 | 2024-06-10 |
(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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